Cas no 1261901-90-9 (5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid
• CAS No: 1261901-90-9
• MF: C₁₄H₁₀Cl₂O₂
• MW: 281.13400220871
• MDL: MFCD18320856
• CID: 2762300
• PubChem ID: 53226755
• Update Time: 2025-05-21

5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90690373
• 5-CHLORO-3-(4-CHLORO-2-METHYLPHENYL)BENZOIC ACID
• 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid, 95%
• 1261901-90-9
• MFCD18320856
• 4',5-Dichloro-2'-methyl[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid

• MDL： MFCD18320856
• Inchi： 1S/C14H10Cl2O2/c1-8-4-11(15)2-3-13(8)9-5-10(14(17)18)7-12(16)6-9/h2-7H,1H3,(H,17,18)
• InChI Key： UTOZNLAVCGYPJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1C)Cl

Computed Properties

• Exact Mass: 280.0057849Da
• Monoisotopic Mass: 280.0057849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid

5-Chloro-3-(4-chloro-2-methylphenyl)benzoic Acid: A Comprehensive Overview

The compound 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid (CAS No. 1261901-90-9) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group, making it a versatile building block for various chemical syntheses. The molecule's structure is further enhanced by the presence of chlorine atoms at specific positions, which contribute to its stability and reactivity in different chemical environments.

Recent studies have highlighted the potential of 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid in drug discovery, particularly in the development of novel anti-inflammatory and anti-cancer agents. Researchers have demonstrated that the compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for the design of more effective and selective therapeutic agents.

In addition to its pharmacological applications, 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid has also been explored for its role in agrochemicals. Recent investigations have shown that the compound possesses significant pesticidal activity against a variety of agricultural pests. Its ability to disrupt key metabolic pathways in insects makes it a promising candidate for the development of eco-friendly pesticides that minimize environmental impact.

The synthesis of 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve higher yields and better purity, making it more feasible for large-scale production. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction time while maintaining product quality.

From a structural perspective, 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid exhibits interesting electronic properties due to the electron-withdrawing effects of the chlorine atoms. These properties make it an attractive candidate for applications in organic electronics, such as in the development of new materials for solar cells and light-emitting diodes (LEDs). Recent studies have demonstrated that the compound can be incorporated into conjugated systems to enhance their electronic performance.

The environmental impact of 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid has also been a topic of interest among researchers. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in the environment. This characteristic makes it a more sustainable choice compared to other similar compounds that are less biodegradable.

In conclusion, 5-Chloro-3-(4-chloro-2-methylphenyl)benzoic acid (CAS No. 1261901-90-9) is a multifaceted compound with diverse applications across various industries. Its unique structure, combined with its favorable chemical and physical properties, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its role in advancing science and technology is expected to grow significantly.